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Compound Focus: H-Gln(Trt)-OH

CAS No.: 102747-84-2

Cat. No.: S726842

Get Quote

Chemical Profile: H-Gln(Trt)-OH

For your reference, here are the basic specifications of H-Gln(Trt)-OH gathered from the search results:

Property Specification

CAS Number 102747-84-2 [1] [2] [3]

Molecular Formula C₂₄H₂₄N₂O₃ [1] [2] [3]

Molecular Weight 388.46 g/mol [1] [2] [3]

Appearance White to off-white powder [1]

Melting Point Information not available in search results

Storage 2-8°C, in a dark place, under an inert atmosphere [1]

Solubility Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone [1]
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While specific issues with H-Gln(Trt)-OH are not detailed, general peptide coupling challenges often

involve slow reaction rates, low yields, and epimerization (racemization) [4].

The following diagram outlines a logical workflow for diagnosing and resolving these common coupling

efficiency problems.

Solubility Actions Activator Actions Base Actions Sequence Actions

Low Coupling Efficiency

Check Reactant Solubility Evaluate Coupling Reagent Optimize Base & Stoichiometry Review Sequence for
Steric Hindrance

Pre-dissolve amino acid
in minimal solvent
(e.g., DCM, DMF)

Test different reagent classes:
Phosphonium (PyBOP)

Aminium (HBTU, HATU)
Carbodiimide (DIC)

Use appropriate base:
DIPEA or NMM

For difficult sequences,
consider double coupling
or segment condensation

Ensure clear solution
before adding reagents

Include additives like
HOAt or Oxyma Pure

to suppress epimerization

If racemization is high,
try weaker base

(e.g., sym-collidine)

Ensure correct molar
equivalents of base

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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coupling-efficiency]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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